2-Benzoxazolinone
2-Benzoxazolinone
2-benzoxazolinone is a member of the class of benzoxazoles that is 2,3-dihydro-1,3-benzoxazole carrying an oxo group at position 2. It has a role as an allelochemical and a phytoalexin.
2-Benzoxazolol, also known as benzoxazolone, belongs to the class of organic compounds known as benzoxazolones. These are organic compounds containing a benzene fused to an oxazole ring (a five-member aliphatic ring with three carbon atoms, one oxygen atom, and one nitrogen atom) bearing a ketone group. 2-Benzoxazolol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 2-benzoxazolol is primarily located in the cytoplasm. Outside of the human body, 2-benzoxazolol can be found in cereals and cereal products. This makes 2-benzoxazolol a potential biomarker for the consumption of this food product.
2-Benzoxazolol, also known as benzoxazolone, belongs to the class of organic compounds known as benzoxazolones. These are organic compounds containing a benzene fused to an oxazole ring (a five-member aliphatic ring with three carbon atoms, one oxygen atom, and one nitrogen atom) bearing a ketone group. 2-Benzoxazolol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 2-benzoxazolol is primarily located in the cytoplasm. Outside of the human body, 2-benzoxazolol can be found in cereals and cereal products. This makes 2-benzoxazolol a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
59-49-4
VCID:
VC0145934
InChI:
InChI=1S/C7H5NO2/c9-7-8-5-3-1-2-4-6(5)10-7/h1-4H,(H,8,9)
SMILES:
C1=CC=C2C(=C1)NC(=O)O2
Molecular Formula:
C7H5NO2
Molecular Weight:
135.12 g/mol
2-Benzoxazolinone
CAS No.: 59-49-4
Reference Standards
VCID: VC0145934
Molecular Formula: C7H5NO2
Molecular Weight: 135.12 g/mol
| CAS No. | 59-49-4 |
|---|---|
| Product Name | 2-Benzoxazolinone |
| Molecular Formula | C7H5NO2 |
| Molecular Weight | 135.12 g/mol |
| IUPAC Name | 3H-1,3-benzoxazol-2-one |
| Standard InChI | InChI=1S/C7H5NO2/c9-7-8-5-3-1-2-4-6(5)10-7/h1-4H,(H,8,9) |
| Standard InChIKey | ASSKVPFEZFQQNQ-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)NC(=O)O2 |
| Canonical SMILES | C1=CC=C2C(=C1)NC(=O)O2 |
| Boiling Point | 335.0 °C |
| Melting Point | 138.0 °C 141-142°C |
| Physical Description | Solid |
| Description | 2-benzoxazolinone is a member of the class of benzoxazoles that is 2,3-dihydro-1,3-benzoxazole carrying an oxo group at position 2. It has a role as an allelochemical and a phytoalexin. 2-Benzoxazolol, also known as benzoxazolone, belongs to the class of organic compounds known as benzoxazolones. These are organic compounds containing a benzene fused to an oxazole ring (a five-member aliphatic ring with three carbon atoms, one oxygen atom, and one nitrogen atom) bearing a ketone group. 2-Benzoxazolol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 2-benzoxazolol is primarily located in the cytoplasm. Outside of the human body, 2-benzoxazolol can be found in cereals and cereal products. This makes 2-benzoxazolol a potential biomarker for the consumption of this food product. |
| Solubility | 20.3 [ug/mL] |
| Synonyms | 2-benzoxazolinone benzoxalinone benzoxazolin-2(3H)-one benzoxazolin-2-one benzoxazolone benzoxazolone zinc salt benzoxazolone-2 |
| PubChem Compound | 6043 |
| Last Modified | Nov 11 2021 |
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